2-Amino-3-cyclopropoxybenzaldehyde

• Molecular Formula: C10H11NO2
• Molecular Weight: 177.20 g/mol
• IUPAC Name: 2-amino-3-cyclopropyloxybenzaldehyde
• InChI: InChI=1S/C10H11NO2/c11-10-7(6-12)2-1-3-9(10)13-8-4-5-8/h1-3,6,8H,4-5,11H2
• InChI Key: XECHPNXSZVUFDC-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC=CC(=C2N)C=O

Description

2-Amino-3-cyclopropoxybenzaldehyde (CAS: Not provided) is a benzaldehyde derivative featuring an amino group (-NH₂) at the ortho position (C2) and a cyclopropoxy group (-O-cyclopropane) at the meta position (C3) relative to the aldehyde functional group. Its molecular formula is C₁₀H₁₁NO₂, with a molecular weight of 177.20 g/mol. The cyclopropoxy group introduces unique steric and electronic effects, while the aldehyde moiety enables nucleophilic additions or condensations, making it versatile for derivatization .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Amino-3-cyclopropoxybenzaldehyde typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as o-nitrobenzaldehyde.

Reduction: The nitro group is reduced to an amino group using metal catalysts like palladium on charcoal or skeletal nickel in the presence of hydrogen gas.

Formylation: The final step involves the formylation of the benzene ring to introduce the aldehyde group, which can be done using reagents like formic acid or paraformaldehyde under acidic conditions.

Industrial Production Methods: Industrial production of 2-Amino-3-cyclopropoxybenzaldehyde may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-pressure hydrogenation, and efficient purification techniques to achieve high yields and purity.

Types of Reactions:

Oxidation: The aldehyde group in 2-Amino-3-cyclopropoxybenzaldehyde can undergo oxidation to form the corresponding carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The amino group can participate in nucleophilic substitution reactions, forming derivatives like Schiff bases when reacted with aldehydes or ketones.

Cyclopropanation: The cyclopropoxy group can be involved in ring-opening reactions under acidic or basic conditions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, chromium trioxide, and hydrogen peroxide.

Reduction: Sodium borohydride, lithium aluminum hydride, and catalytic hydrogenation.

Substitution: Aldehydes, ketones, and acid catalysts for Schiff base formation.

Major Products:

Oxidation: 2-Amino-3-cyclopropoxybenzoic acid.

Reduction: 2-Amino-3-cyclopropoxybenzyl alcohol.

Substitution: Schiff bases and other amino derivatives.

Scientific Research Applications

2-Amino-3-cyclopropoxybenzaldehyde has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules and pharmaceuticals.

Biology: The compound can be used in the study of enzyme interactions and as a probe in biochemical assays.

Industry: Utilized in the production of specialty chemicals and as a building block for advanced materials.

Mechanism of Action

The mechanism of action of 2-Amino-3-cyclopropoxybenzaldehyde involves its interaction with specific molecular targets:

Molecular Targets: The compound can interact with enzymes, receptors, and other proteins, potentially inhibiting or modulating their activity.

Pathways Involved: It may affect signaling pathways, metabolic processes, and gene expression, depending on its specific interactions with biological molecules.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

Key analogues include:

2-Amino-3-methoxybenzaldehyde: Substitutes cyclopropoxy with methoxy (-OCH₃).

2-Amino-4-cyclopropoxybenzaldehyde: Shifts the cyclopropoxy group to the para position.

3-Cyclopropoxy-2-nitrobenzaldehyde: Replaces the amino group with a nitro (-NO₂) group.

Comparative Analysis

Table 1: Physicochemical Properties

Compound	Molecular Weight (g/mol)	Solubility (Water)	Melting Point (°C)	LogP	pKa (NH₂)
2-Amino-3-cyclopropoxybenzaldehyde	177.20	Low	~120–125 (est.)	1.5–2.0	~4.5
2-Amino-3-methoxybenzaldehyde	151.16	Moderate	95–98	1.2	~4.3
2-Amino-4-cyclopropoxybenzaldehyde	177.20	Low	~115–120 (est.)	1.6–2.1	~4.6

Notes:

• Solubility : The cyclopropoxy group reduces water solubility compared to methoxy due to increased hydrophobicity .
• LogP : Cyclopropoxy’s three-membered ring enhances lipophilicity, favoring membrane permeability in drug design.
• pKa: The amino group’s acidity is slightly influenced by substituent electronic effects.

Research Findings and Limitations

• Glycosylation Studies: While 2-aminobenzamides (structurally distinct but functionally analogous) are used in glycosylation engineering, 2-Amino-3-cyclopropoxybenzaldehyde’s aldehyde group may offer alternative conjugation pathways for glycans or biologics .
• Data Gaps : Specific biological activity data (e.g., IC₅₀ values) for this compound are absent in publicly available literature. Existing comparisons rely on extrapolation from benzamide or nitrobenzaldehyde analogues.